2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride

• IUPAC Name: 2-(3-aminopiperidin-1-yl)-1-thiophen-2-ylethanone;hydrochloride
• InChI: InChI=1S/C11H16N2OS.ClH/c12-9-3-1-5-13(7-9)8-10(14)11-4-2-6-15-11;/h2,4,6,9H,1,3,5,7-8,12H2;1H
• InChI Key: RJYZVTRNVHLHSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(=O)C2=CC=CS2)N.Cl
• Molecular Formula: C11H17ClN2OS
• Molecular Weight: 260.78 g/mol

Description

2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride, also known as A-967079, is a potent and selective antagonist of the transient receptor potential V1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid. The channel is involved in pain sensation, inflammation, and other physiological processes. A-967079 has been extensively studied for its potential therapeutic applications in pain management and other conditions.

Mechanism of Action

2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride acts as a competitive antagonist of TRPV1 channels, binding to the channel and preventing the activation of the channel by its various stimuli. This results in a reduction in pain sensation and other physiological effects associated with TRPV1 channel activation.
Biochemical and Physiological Effects:
This compound has been shown to effectively block the activation of TRPV1 channels in various animal models, resulting in a reduction in pain sensation and inflammation. It has also been shown to have potential therapeutic applications in conditions such as migraine, neuropathic pain, and osteoarthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride is its high selectivity for TRPV1 channels, which allows for specific targeting of these channels without affecting other ion channels. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several potential future directions for research involving 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride. One area of interest is the development of more potent and selective TRPV1 antagonists for use in pain management and other conditions. Another area of interest is the investigation of the role of TRPV1 channels in other physiological processes, such as inflammation and cancer. Overall, this compound has shown great promise as a tool for investigating the role of TRPV1 channels in various conditions and has potential therapeutic applications in pain management and other areas of medicine.

Synthesis Methods

The synthesis of 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride involves several steps, including the reaction of 3-aminopiperidine with 2-bromo-1-(thiophen-2-yl)ethanone, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride has been widely used in scientific research to study the role of TRPV1 channels in pain and other physiological processes. It has been shown to effectively block the activation of TRPV1 channels by various stimuli, including capsaicin, heat, and acid. This makes it a valuable tool for investigating the role of TRPV1 channels in pain sensation, inflammation, and other conditions.